2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride

• CAS No.: 1196155-56-2
• Molecular Formula: C10H18ClN3
• Molecular Weight: 215.72 g/mol
• IUPAC Name: 2-(2-tert-butylpyrimidin-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H17N3.ClH/c1-10(2,3)9-12-6-8(4-5-11)7-13-9;/h6-7H,4-5,11H2,1-3H3;1H
• InChI Key: QJVUPMSAANWEJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC=C(C=N1)CCN.Cl

Description

2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride is a substituted pyrimidine derivative featuring a tert-butyl group at the 2-position of the pyrimidine ring and an ethanamine moiety linked to the 5-position, forming a hydrochloride salt. This compound is of interest in medicinal chemistry due to the structural versatility of pyrimidine scaffolds, which are prevalent in pharmaceuticals targeting kinases, receptors, and enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride typically involves the reaction of 2-tert-butylpyrimidine with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification and crystallization to obtain the final product in its hydrochloride form .

Chemical Reactions Analysis

Types of Reactions

2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

While a comprehensive review of the applications of 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride is limited in the provided search results, some potential uses and related information can be gathered.

Chemical Information and Properties
2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride is a chemical compound with the molecular formula C10H18ClN3 and a molecular weight of 215.72 g/mol . It is also identified by the CAS number 1196155-56-2 . PubChem provides detailed information on its structure, chemical names, physical and chemical properties, classification, patents, literature, biological activities, safety/hazards/toxicity information, and supplier lists .

Potential Applications

• Pesticide Synthesis: Cyclic amine compounds, which may include derivatives of 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride, can be used as pesticidally active agents .
• Pharmaceutical Research: Pyrimidine derivatives, a structural component of this compound, have shown potential in improving antifungal activity when added to the hydrophobic side chains of CYP51 inhibitors .
• 5-HT2A Receptor Agonists: Research on 2,5-dimethoxyphenylpiperidines has identified them as a novel class of selective 5-HT2AR agonists, suggesting that similar amine compounds could have applications in neurological research .

Safety and Hazards
The available search results do not provide specific safety and hazard information for 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride. PubChem is listed as a source for safety, hazard, and toxicity information .

Additional Information

• Related Research: Studies on heterocyclic amine carcinogens (HCAs) indicate that creatine supplementation does not increase carcinogenic HCA formation, which is relevant to understanding the broader impact of amine compounds .
• Receptor Activity: Certain phenylpiperidine derivatives, related to amine structures, have shown agonist activity at 5-HT2AR and 5-HT2CR receptors, offering insights into potential neurological applications .

Mechanism of Action

The mechanism of action of 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate the molecular mechanisms involved .

Comparison with Similar Compounds

Table 1: Key Properties of Selected Ethanamine Hydrochloride Derivatives

Compound Name	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	Substituent Features	Key Properties/Applications
2-(2-Tert-butylpyrimidin-5-YL)ethanamine HCl	C₁₀H₁₈N₃·HCl*	~214.5†	Not reported	Pyrimidine core, bulky tert-butyl group	Likely moderate solubility, high steric hindrance
2-(3,3-Difluoroazetidin-1-yl)ethanamine HCl	C₅H₁₀F₂N₂·HCl	170.6	137.1	Azetidine ring, difluoro substitution	Enhanced polarity, potential CNS activity
2-(6-Chloro-5-methyl-1,3-benzoxazol-2-yl)-ethanamine HCl	C₁₀H₁₂Cl₂N₂O·HCl	247.12	Not reported	Benzoxazole core, chloro-methyl groups	Irritant, stable at room temperature
(RS)-2-[(2-Methylphenyl)phenylmethoxy]ethanamine HCl	C₁₆H₁₉NO·HCl	277.8	Not reported	Aromatic ether, chiral center	Impurity in antihistamine synthesis

*Inferred formula; †Calculated based on constituent atoms.

Substituent Effects on Physicochemical Properties

• Steric Bulk : The tert-butyl group in the target compound likely reduces water solubility compared to smaller substituents (e.g., difluoroazetidine in ). However, it may improve lipid membrane permeability and metabolic stability.
• Electronic Effects : Pyrimidine rings are electron-deficient, but the tert-butyl group’s electron-donating nature could slightly increase the basicity of the ethanamine moiety compared to electron-withdrawing groups (e.g., trifluoromethyl in ’s analog).
• Melting Points : The difluoroazetidine derivative exhibits a sharp melting point (137.1°C), suggesting high crystallinity, whereas benzoxazole-based analogs may have lower thermal stability due to heterocyclic ring strain.

Biological Activity

2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to summarize the findings related to its biological activity, including its effects on various cell lines, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted with a tert-butyl group and an ethanamine moiety. This structural configuration is significant as it influences the compound's interaction with biological targets.

Biological Activity Overview

Research indicates that 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride exhibits various biological activities, particularly in the context of cancer research and enzyme inhibition.

1. Antitumor Activity

A study on similar pyrimidine derivatives has shown that compounds with a similar structure can inhibit cell proliferation in various cancer cell lines, including MCF-7 (breast cancer), HCT-116 (colon cancer), and HepG-2 (liver cancer) with IC50 values ranging from 6 to 99 nM . The mechanism involves the inhibition of cyclin-dependent kinases (CDKs), particularly CDK2, which is crucial for cell cycle regulation.

Cell Line	IC50 (nM)
MCF-7	45
HCT-116	6
HepG-2	48

The compound acts by binding to the active site of CDK2, leading to cell cycle arrest and apoptosis in cancer cells. Molecular docking studies have confirmed that it fits well into the CDK2 active site, forming essential hydrogen bonds that enhance its inhibitory activity .

3. Induction of Apoptosis

In vitro studies demonstrated that treatment with this compound resulted in significant apoptosis induction in HCT-116 cells, with approximately 41.55% of cells undergoing apoptosis compared to controls . This effect was attributed to alterations in DNA content and cell cycle progression.

Case Studies

Several case studies have been reported regarding the biological activity of pyrimidine derivatives similar to 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride:

• Study on CDK Inhibition : A series of experiments showed that compounds structurally related to 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride displayed potent inhibitory effects on CDK2, leading to reduced proliferation rates in cancer cell lines .
• Antioxidant Activity : Some derivatives have exhibited antioxidant properties, suggesting potential applications in treating oxidative stress-related conditions .

Pharmacokinetics and Toxicity

Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable pharmacokinetic profiles for compounds similar to 2-(2-Tert-butylpyrimidin-5-YL)ethanamine hydrochloride. However, detailed toxicity assessments are necessary to ensure safety for therapeutic use .